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Compound of Interest

Compound Name: 1-Bromo-2-methylnaphthalene

Cat. No.: B105000

This guide provides essential safety, handling, and disposal procedures for 1-bromo-2-
methylnaphthalene, tailored for laboratory and research professionals. Adherence to these
protocols is critical for ensuring personal safety and environmental compliance.

|. Safety and Handling

Proper handling of 1-bromo-2-methylnaphthalene in a laboratory setting is paramount to
prevent exposure and ensure a safe working environment. The following are key safety and
handling precautions:

» Engineering Controls: Use only in well-ventilated areas, preferably within a chemical fume
hood to minimize inhalation of vapors.[1] Ensure that safety showers and eyewash stations
are readily accessible.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[1]

o Skin Protection: Wear protective gloves and clothing to prevent skin contact. Inspect
gloves before use.[1]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b105000?utm_src=pdf-interest
https://www.benchchem.com/product/b105000?utm_src=pdf-body
https://www.benchchem.com/product/b105000?utm_src=pdf-body
https://www.benchchem.com/product/b105000?utm_src=pdf-body
https://www.fishersci.ca/store/msds?partNumber=AC154261000&productDescription=1-bromo-2-methylnaphthalene-90-technical-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC154261000&productDescription=1-bromo-2-methylnaphthalene-90-technical-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.ca/store/msds?partNumber=AC154261000&productDescription=1-bromo-2-methylnaphthalene-90-technical-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Hygiene Practices: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
areas where the chemical is handled or stored.[1] Contaminated clothing should be removed
and washed before reuse.[1]

Il. First Aid Measures
In case of exposure, immediate action is crucial.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, give artificial respiration. Seek immediate medical attention.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2] If skin
irritation persists, consult a physician.[1]

+ Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do.[1][2] Continue rinsing and seek medical attention.[1]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting.[2] Never give anything by mouth
to an unconscious person and seek immediate medical attention.[2]

lll. Accidental Release Measures

In the event of a spill, follow these procedures to contain and clean up the material safely:

Ensure Personal Safety: Wear appropriate personal protective equipment, including
respiratory protection. Evacuate personnel to a safe area.

» Containment: Prevent the spill from entering drains or waterways.[3][4]

¢ Clean-up: Soak up the spill with an inert absorbent material such as sand, earth, or
vermiculite.[1][3]

o Disposal: Collect the absorbed material and place it into a suitable, closed container for
disposal as hazardous waste.[1][3][5]

IV. Quantitative Data
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The following table summarizes the key physical and chemical properties of 1-bromo-2-
methylnaphthalene.

Property Value

Molecular Formula C11HoBr

Molecular Weight 221.09 g/mol

Appearance Liquid

Boiling Point 296 °C (lit.)

Density 1.418 g/mL at 25 °C (lit.)

Flash Point > 113 °C /> 235.4 °F (closed cup)[1]
Refractive Index n20/D 1.648 (lit.)

CAS Number 2586-62-1

V. Proper Disposal Procedure

The disposal of 1-bromo-2-methylnaphthalene must be conducted in accordance with local,
regional, and national hazardous waste regulations.[1] It should not be released into the
environment.[1]

Step-by-Step Disposal Protocol:

o Waste Identification: Classify 1-bromo-2-methylnaphthalene waste as hazardous chemical
waste.

» Waste Collection:
o Collect waste in a dedicated, properly labeled, and sealed container.
o Use containers made of compatible materials.
o Do not mix with other incompatible wastes.

e Storage:
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o Store the waste container in a cool, dry, and well-ventilated area designated for hazardous
waste.

o Keep the container tightly closed.[1]

o Professional Disposal:
o Arrange for pick-up and disposal by a licensed hazardous waste disposal company.
o Provide the disposal company with a complete characterization of the waste.
o Dispose of the contents and container to an approved waste disposal plant.[1]

VI. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-bromo-2-
methylnaphthalene.
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Caption: Disposal workflow for 1-Bromo-2-methylnaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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